Cas no 2229197-67-3 (1-(2-chloro-6-methylpyridin-3-yl)cyclobutan-1-amine)

• Product Name: 1-(2-chloro-6-methylpyridin-3-yl)cyclobutan-1-amine
• CAS No: 2229197-67-3
• MF: C₁₀H₁₃ClN₂
• MW: 196.676621198654
• CID: 6577364
• PubChem ID: 165636579
• Update Time: 2025-10-28

1-(2-chloro-6-methylpyridin-3-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-6-methylpyridin-3-yl)cyclobutan-1-amine
• EN300-1980482
• 2229197-67-3

• Inchi： 1S/C10H13ClN2/c1-7-3-4-8(9(11)13-7)10(12)5-2-6-10/h3-4H,2,5-6,12H2,1H3
• InChI Key： DXLRRAFBIJGXPK-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C)N=1)C1(CCC1)N

Computed Properties

• Exact Mass: 196.0767261g/mol
• Monoisotopic Mass: 196.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(2-chloro-6-methylpyridin-3-yl)cyclobutan-1-amine

1-(2-Chloro-6-methylpyridin-3-yl)cyclobutan-1-amine: A Comprehensive Overview

1-(2-Chloro-6-methylpyridin-3-yl)cyclobutan-1-amine (CAS No. 2229197-67-3) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a promising candidate for various therapeutic and research purposes.

The chemical structure of 1-(2-chloro-6-methylpyridin-3-yl)cyclobutan-1-amine consists of a cyclobutyl ring attached to a substituted pyridine moiety. The presence of the chloro and methyl groups on the pyridine ring imparts specific chemical and physical properties to the molecule, which are crucial for its biological activity. The cyclobutyl ring, on the other hand, contributes to the compound's conformational flexibility and stability.

In the context of pharmaceutical research, 1-(2-chloro-6-methylpyridin-3-yl)cyclobutan-1-amine has been studied for its potential as a modulator of various biological pathways. Recent studies have highlighted its ability to interact with specific receptors and enzymes, making it a valuable tool in drug discovery and development. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can act as an agonist or antagonist for certain G-protein coupled receptors (GPCRs), which are key targets in the treatment of neurological disorders and cardiovascular diseases.

Beyond its pharmacological applications, 1-(2-chloro-6-methylpyridin-3-yl)cyclobutan-1-amine has also been explored in the field of materials science. Its unique molecular architecture makes it suitable for use in the synthesis of advanced materials with tailored properties. For example, it can be incorporated into polymer matrices to enhance their mechanical strength and thermal stability. This versatility has led to increased interest from both academic and industrial researchers.

The synthesis of 1-(2-chloro-6-methylpyridin-3-yl)cyclobutan-1-amine typically involves multi-step reactions that require precise control over reaction conditions. Common synthetic routes include nucleophilic substitution reactions and metal-catalyzed coupling reactions. Recent advancements in synthetic methodologies have improved the yield and purity of the final product, making it more accessible for large-scale production.

In terms of safety and handling, while 1-(2-chloro-6-methylpyridin-3-yl)cyclobutan-1-amine is not classified as a hazardous substance, it is important to follow standard laboratory practices when working with this compound. Proper personal protective equipment (PPE) should be worn, and all experiments should be conducted in a well-ventilated area to minimize exposure risks.

The future prospects for 1-(2-chloro-6-methylpyridin-3-yl)cyclobutan-1-amine are promising. Ongoing research is focused on optimizing its pharmacological properties and exploring new applications in both medical and non-medical fields. As our understanding of this compound continues to grow, it is likely that we will see more innovative uses and developments in the coming years.

In conclusion, 1-(2-chloro-6-methylpyridin-3-yl)cyclobutan-1-amine (CAS No. 2229197-67-3) represents a significant advancement in the field of chemical biology and pharmaceutical science. Its unique molecular structure and diverse biological activities make it a valuable compound for both research and practical applications. As further studies are conducted, it is expected that this compound will continue to play a crucial role in advancing our knowledge and capabilities in these areas.